Cas no 1156764-68-9 (1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol)

• Product Name: 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol
• CAS No: 1156764-68-9
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 5073485
• Update Time: 2025-06-07

1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorobenzoyl)piperidin-4-ol
• (2-chloro-4-fluorophenyl)-(4-hydroxypiperidin-1-yl)methanone
• 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol

• Inchi： 1S/C12H13ClFNO2/c13-11-7-8(14)1-2-10(11)12(17)15-5-3-9(16)4-6-15/h1-2,7,9,16H,3-6H2
• InChI Key： VCMOSIKPDVNHKZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCC(CC1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 2
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol

1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol (CAS No. 1156764-68-9): An Overview of Its Structure, Synthesis, and Applications

1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol (CAS No. 1156764-68-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the structural features, synthesis methods, and recent advancements in the study of 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol.

Structural Characteristics: The molecular formula of 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol is C₁₃H₁₃ClFNO₂, with a molecular weight of approximately 275.70 g/mol. The compound features a piperidine ring substituted with a 2-chloro-4-fluorobenzoyl group and a hydroxyl group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for further investigation.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol. One common approach involves the reaction of 2-chloro-4-fluorobenzoyl chloride with piperidin-4-one in the presence of a base, followed by reduction to introduce the hydroxyl group. Another method involves the condensation of 2-chloro-4-fluorobenzaldehyde with piperidin-4-one and subsequent reduction. These synthetic strategies provide flexibility in terms of yield and purity, allowing researchers to optimize conditions based on specific requirements.

Biological Activity and Applications: Recent studies have highlighted the biological activity of 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol. For instance, it has been shown to exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, research has indicated that this compound may have potential as an antitumor agent due to its ability to induce apoptosis in cancer cells. These findings underscore the importance of further investigating the therapeutic potential of 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol.

Clinical Trials and Future Directions: While preclinical studies have provided promising results, more extensive clinical trials are needed to fully evaluate the safety and efficacy of 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The development of novel delivery systems and formulations is also an area of active investigation, aiming to enhance bioavailability and reduce side effects.

Safety Considerations: As with any chemical compound, proper handling and storage protocols should be followed when working with 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol. Researchers should adhere to standard laboratory safety guidelines to minimize risks associated with exposure. Additionally, environmental impact assessments are crucial to ensure responsible use and disposal practices.

Conclusion: In summary, 1-(2-Chloro-4-fluorobenzoyl)piperidin-4-ol (CAS No. 1156764-68-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research efforts will likely uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of drug discovery and development.